N-Ethyl-1-(1-phenylethyl)-3-pyrrolidinemethanamine

• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol
• IUPAC Name: N-[[1-(1-phenylethyl)pyrrolidin-3-yl]methyl]ethanamine
• InChI: InChI=1S/C15H24N2/c1-3-16-11-14-9-10-17(12-14)13(2)15-7-5-4-6-8-15/h4-8,13-14,16H,3,9-12H2,1-2H3
• InChI Key: VMWSQEZYGAZBKQ-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1CCN(C1)C(C)C2=CC=CC=C2

Description

N-Ethyl-1-(1-phenylethyl)-3-pyrrolidinemethanamine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.0 g (15.4 mmol) [3R-(R*,R*)]-3-(chloromethyl)-1-(1-phenylethyl)pyrrolidine in 60 ml 70% ethylamine was heated in a pressure bottle on the steam bath overnight. The mixture was cooled, filtered, and evaporated to a thick syrup which was treated with 50 ml 2N sodium hydroxide and extracted with 3×30 ml dichloromethane. The combined organic layer was dried (MgSO4) and evaporated to afford 3.49 g (98%) of the title compound as a syrup, [α]D +45.6° C. (C, 1.04, methanol).